Cas no 1251685-01-4 (4-2-(1H-1,3-benzodiazol-1-yl)acetamido-N-(quinolin-8-yl)butanamide)

• Product Name: 4-2-(1H-1,3-benzodiazol-1-yl)acetamido-N-(quinolin-8-yl)butanamide
• CAS No: 1251685-01-4
• MF: C₂₂H₂₁N₅O₂
• MW: 387.434444189072
• CID: 6152971
• PubChem ID: 49678160
• Update Time: 2025-06-26

4-2-(1H-1,3-benzodiazol-1-yl)acetamido-N-(quinolin-8-yl)butanamide Chemical and Physical Properties

Names and Identifiers

• 4-2-(1H-1,3-benzodiazol-1-yl)acetamido-N-(quinolin-8-yl)butanamide
• 4-[[2-(benzimidazol-1-yl)acetyl]amino]-N-quinolin-8-ylbutanamide
• 4-(2-(1H-benzo[d]imidazol-1-yl)acetamido)-N-(quinolin-8-yl)butanamide
• 4-[2-(1H-1,3-benzodiazol-1-yl)acetamido]-N-(quinolin-8-yl)butanamide
• SR-01000926512
• SR-01000926512-1
• AKOS024528870
• 1251685-01-4
• F6000-0016
• VU0529336-1

• Inchi： 1S/C22H21N5O2/c28-20(26-18-9-3-6-16-7-4-13-24-22(16)18)11-5-12-23-21(29)14-27-15-25-17-8-1-2-10-19(17)27/h1-4,6-10,13,15H,5,11-12,14H2,(H,23,29)(H,26,28)
• InChI Key： PGLULLKLKHGPKE-UHFFFAOYSA-N
• SMILES： O=C(CN1C=NC2C=CC=CC1=2)NCCCC(NC1=CC=CC2=CC=CN=C12)=O

Computed Properties

• Exact Mass: 387.16952493g/mol
• Monoisotopic Mass: 387.16952493g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 571
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 88.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 4-2-(1H-1,3-benzodiazol-1-yl)acetamido-N-(quinolin-8-yl)butanamide

4-2-(1H-1,3-Benzodiazol-1-yl)acetamido-N-(quinolin-8-yl)butanamide: A Comprehensive Overview

The compound with CAS No. 1251685-01-4, known as 4-2-(1H-1,3-benzodiazol-1-yl)acetamido-N-(quinolin-8-yl)butanamide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its complex structure, which includes a benzodiazole moiety and a quinoline group, both of which are known for their unique electronic properties and potential bioactivity.

The benzodiazole group in this compound is a heterocyclic aromatic system that contributes to its stability and reactivity. Benzodiazoles are widely studied for their applications in fluorescence sensing, nonlinear optics, and as building blocks in drug design. Similarly, the quinoline moiety is a nitrogen-containing aromatic heterocycle that is known for its ability to form hydrogen bonds and participate in π–π interactions, making it valuable in medicinal chemistry for targeting various biological receptors.

The synthesis of this compound involves a series of carefully designed organic reactions, including nucleophilic substitutions, condensations, and coupling reactions. Recent advancements in catalytic methods have enabled the efficient construction of such complex molecules with high purity and yield. Researchers have employed transition metal catalysts, such as palladium complexes, to facilitate key steps in the synthesis process.

In terms of applications, this compound has shown promise in several areas. For instance, its fluorescence properties make it a potential candidate for use in biosensors and imaging agents. Additionally, studies have demonstrated that this compound exhibits moderate inhibitory activity against certain enzymes associated with neurodegenerative diseases, such as acetylcholinesterase and butyrylcholinesterase.

Recent research has focused on optimizing the pharmacokinetic properties of this compound to enhance its bioavailability and reduce potential toxicity. By modifying the substituents on the benzodiazole and quinoline rings, scientists have been able to improve the compound's solubility and stability in physiological conditions.

The combination of these structural features and functional groups makes this compound a versatile platform for further exploration in drug discovery and materials science. Its ability to form supramolecular assemblies through non-covalent interactions has also been investigated for applications in nanotechnology.

In conclusion, the compound with CAS No. 1251685-01-4 represents a significant advancement in the field of organic synthesis. Its unique structure and functional groups provide a foundation for exploring novel applications in medicine, materials science, and beyond.